Cas no 4265-59-2 (Propanoic acid, 3,3'-[(1-methylethylidene)bis(thio)]bis-)

• Product Name: Propanoic acid, 3,3'-[(1-methylethylidene)bis(thio)]bis-
• CAS No: 4265-59-2
• MF: C₉H₁₆O₄S₂
• MW: 252.350940704346
• MDL: MFCD32068154
• CID: 324254
• PubChem ID: 248457
• Update Time: 2025-07-02

Propanoic acid, 3,3'-[(1-methylethylidene)bis(thio)]bis- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3,3'-[(1-methylethylidene)bis(thio)]bis-
• 3-[2-(2-carboxyethylsulfanyl)propan-2-ylsulfanyl]propanoic acid
• LCZC1096
• BS-48695
• 4265-59-2
• EX-A3386
• 3,3'-(propane-2,2-diylbis(sulfanediyl))dipropanoic acid
• 3,3'-(propane-2,2-diylbis(sulfanediyl))dipropionic acid
• SCHEMBL21600666
• CS-0162759
• DTXSID70289921
• MFCD32068154
• 5,5-dimethyl-4,6-dithia-nonanedioic acid
• 5,5-dimethyl-4,6-dithianonanedioic acid
• Y14763
• 3-({2-[(2-CARBOXYETHYL)SULFANYL]PROPAN-2-YL}SULFANYL)PROPANOIC ACID

• MDL： MFCD32068154
• Inchi： 1S/C9H16O4S2/c1-9(2,14-5-3-7(10)11)15-6-4-8(12)13/h3-6H2,1-2H3,(H,10,11)(H,12,13)
• InChI Key： QMHSRLRLGYJODR-UHFFFAOYSA-N
• SMILES： S(CCC(=O)O)C(C)(C)SCCC(=O)O

Computed Properties

• Exact Mass: 252.04908
• Monoisotopic Mass: 252.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 125Ų

Experimental Properties

• PSA: 74.6